Cas no 1006446-67-8 (3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1006446-67-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3056931
• PubChem ID: 19621372
• Update Time: 2025-04-21

3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-1H-pyrazol-4-yl)-propionicacid
• 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
• SCHEMBL7522540
• 3-(1-ethylpyrazol-4-yl)propanoic acid
• CS-0345908
• F2147-6878
• STK349809
• EN300-1217808
• AKOS000311244
• 1006446-67-8

• Inchi： 1S/C8H12N2O2/c1-2-10-6-7(5-9-10)3-4-8(11)12/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： SUWHPGBRUJHMGO-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(CC)C=1)=O

Computed Properties

• Exact Mass: 168.089878g/mol
• Monoisotopic Mass: 168.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų